Cas no 36678-63-4 (Magnesium, bromo(ethoxyethynyl)-)

• Product Name: Magnesium, bromo(ethoxyethynyl)-
• CAS No: 36678-63-4
• MF: C₄H₅BrMgO
• MW: 173.290900945663
• CID: 1478340
• PubChem ID: 78062858
• Update Time: 2025-04-21

Magnesium, bromo(ethoxyethynyl)- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo(ethoxyethynyl)-
• magnesium,ethynoxyethane,bromide
• Aethinyl-aethyl-aether,Aethoxyacetylenmagnesiumbromid
• Ethoxyethinylmagnesiumbromid
• ethoxy-ethynylmagnesium bromide
• ethynyl-ethyl ether,ethoxyacetylene magnesium bromide
• Magnesium,bromo(ethoxyethynyl)
• 36678-63-4
• DTXSID50784540
• Magnesium bromide 2-ethoxyethyn-1-ide (1/1/1)

• Inchi： 1S/C4H5O.BrH.Mg/c1-3-5-4-2;;/h3H2,1H3;1H;/q-1;;+2/p-1
• InChI Key： LLRIOBJPDRYXEN-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].O(C#[C-])CC

Computed Properties

• Exact Mass: 171.93700
• Monoisotopic Mass: 171.93742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 47.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: -2.42580